Cas no 25692-13-1 (Cyclobranol)

• Product Name: Cyclobranol
• CAS No: 25692-13-1
• MF: C₃₁H₅₂O
• MW: 440.743989944458
• CID: 266649
• PubChem ID: 13920164
• Update Time: 2024-02-29

Cyclobranol Chemical and Physical Properties

Names and Identifiers

• 9,19-Cyclolanost-24-en-3-ol,24-methyl-, (3b)-
• 1H,19H-Cyclopropa[9,10]cyclopenta[a]phenanthrene, 9,19-cyclolanost-24-en-3-olderiv.
• 24-Methylcycloartenol
• 9,19-Cyclo-9b-lanost-24-en-3b-ol, 24-methyl- (7CI,8CI)
• Cyclobranol
• CIBNJPPYSPYHDB-UEBIAWITSA-N
• 25692-13-1
• (3beta,9beta)-24-methyl-9,19-cyclolanost-24-en-3-ol
• CHEMBL225817
• DTXSID701318100
• (1S,3R,6S,8R,11S,12S,15R,16R)-15-[(2R)-5,6-dimethylhept-5-en-2-yl]-7,7,12,16-tetramethylpentacyclo[9.7.0.01,3.03,8.012,16]octadecan-6-ol
• SCHEMBL1653290

• Inchi： 1S/C31H52O/c1-20(2)21(3)9-10-22(4)23-13-15-29(8)25-12-11-24-27(5,6)26(32)14-16-30(24)19-31(25,30)18-17-28(23,29)7/h22-26,32H,9-19H2,1-8H3/t22-,23-,24+,25+,26+,28-,29+,30-,31+/m1/s1
• InChI Key： CIBNJPPYSPYHDB-UEBIAWITSA-N
• SMILES： O[C@H]1CC[C@@]23[C@H](C1(C)C)CC[C@H]1[C@]4(C)CC[C@H]([C@H](C)CC/C(=C(\C)/C)/C)[C@@]4(C)CC[C@@]21C3

Computed Properties

• Exact Mass: 440.401816278g/mol
• Monoisotopic Mass: 440.401816278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 803
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 10.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cycloartanols and derivatives